Cas no 2168511-57-5 (4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 2168511-57-5
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5066060
• Update Time: 2025-07-21

4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• 4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C9H12N2O3/c1-5-7(12)6(8(13)10-2)4-11(3)9(5)14/h4,12H,1-3H3,(H,10,13)
• InChI Key： DUJOLEMQOJAZKH-UHFFFAOYSA-N
• SMILES： OC1C(C(NC)=O)=CN(C)C(C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: -0.3
• Topological Polar Surface Area: 69.6

Additional information on 4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to 4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2168511-57-5)

4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2168511-57-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the pyridine class, a structural motif widely recognized for its biological activity and therapeutic potential. The presence of multiple functional groups, including a hydroxyl group, methyl groups, and an amide moiety, contributes to its unique chemical properties and makes it a valuable candidate for further investigation in drug discovery and development.

The structural framework of 4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide exhibits a pyridine ring system with modifications that enhance its pharmacological relevance. The hydroxyl group at the 4-position introduces polarity and potential hydrogen bonding capabilities, while the methyl groups at the 1 and 5 positions contribute to steric hindrance and electronic distribution. The amide group at the 3-position further diversifies its interactions with biological targets. These structural features collectively influence its solubility, metabolic stability, and binding affinity to biological receptors.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit properties ranging from antimicrobial to anti-inflammatory effects. The 4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2168511-57-5) has been explored in several preclinical studies for its potential role in modulating enzyme activity and cellular signaling pathways. Its ability to interact with specific targets makes it a promising candidate for further development into therapeutic agents.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Research indicates that pyridine derivatives can influence neurotransmitter systems by interacting with receptors such as NMDA (N-methyl-D-aspartate) and GABA (gamma-aminobutyric acid). The hydroxyl group and amide moiety in 4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide may play a crucial role in modulating these systems by enhancing binding affinity or altering receptor conformation. Preliminary studies have shown that analogs of this compound exhibit neuroprotective effects in animal models of neurodegenerative diseases.

The synthesis of 4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2168511-57-5) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the pyridine ring system followed by functionalization at the 4-position with a hydroxyl group. Subsequent steps involve introducing methyl groups at the 1 and 5 positions and finally incorporating the amide moiety at the 3-position. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve optimal results.

The pharmacokinetic properties of this compound are also under investigation to assess its bioavailability and metabolic fate. Studies have shown that pyridine derivatives can exhibit varying degrees of absorption, distribution, metabolism, and excretion (ADME) properties depending on their structural modifications. The presence of polar functional groups like the hydroxyl group can enhance water solubility but may also affect metabolic stability. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

In conclusion,4-Hydroxy-N,1,5-trimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 2168511-57-5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for drug development，and ongoing research continues to uncover new insights into its biological activities。As our understanding of molecular interactions evolves，this compound is poised to play a pivotal role in future medical breakthroughs.